Cas no 256-81-5 (5H-Dibenzoa,dcycloheptene)

5H-Dibenzoa,dcycloheptene structure

Product Name:5H-Dibenzoa,dcycloheptene

CAS No:256-81-5

Molecular Formula:C₁₅H₁₂

Molecular Weight:192.25578

CID:262445

5H-Dibenzoa,dcycloheptene Properties

Names and Identifiers

- 5H-Dibenzo[a,d][7]annulene
- 11H-dibenzo[2,1-a:2',1'-e][7]annulene
- 2,3:6,7-dibenzocyclohepta-2,4,6-triene
- 5H-DIBENZO(A,D)CYCLOHEPTENE
- 5H-Dibenzo[a,d]cycloheptene
- 5H-Dibenzo<a,d>cyclohepten
- Dibenzo[a,d]cycloheptatriene
- dibenzo<ad>cycloheptene
- Dibenzocycloheptatriene
- dibenzosuberene
- 5H-Dibenzo[a,d][7]annulene (Dibenzocycloheptene)
- Dibenzocycloheptene
- InChIKey： QPJORFLSOJAUNL-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H12/c1-3-7-14-11-15-8-4-2-6-13(15)10-9-12(14)5-1/h1-10H,11H2
- SMILES： C1=CC=C2CC3=CC=CC=C3C=CC2=C1

Computed Properties

Exact Mass: 192.09400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Heavy Atom Count: 15

Experimental Properties

LogP: 3.76120
PSA: 0.00000

5H-Dibenzoa,dcycloheptene Security Information

Hazardous Material transportation number：NONH for all modes of transport

5H-Dibenzoa,dcycloheptene Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

5H-Dibenzoa,dcycloheptene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003PS8-50mg	5H-Dibenzo[a,d][7]annulene	256-81-5	95%	50mg	$182.00	2024-05-20
A2B Chem LLC	AB72584-50mg	5H-Dibenzo[a,d][7]annulene	256-81-5	95%	50mg	$142.00	2024-04-20
Alichem	A019098300-1g	5H-Dibenzo[a,d][7]annulene	256-81-5	95%	1g	$841.50	2023-09-02
Ambeed	A456425-1g	5H-Dibenzo[a,d][7]annulene	256-81-5	95%	1g	$442.0	2025-02-28
Chemenu	CM158542-1g	5H-Dibenzo[a,d][7]annulene	256-81-5	95%	1g	$795
Enamine	EN300-9248489-0.05g	tricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene	256-81-5	95.0%	0.05g	$101.0	2025-03-21
TRC	D417055-250mg	5H-Dibenzo[a,d]cycloheptene	256-81-5		250mg	$ 224.00	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H40450-250mg	5H-Dibenzo[a,d][7]annulene	256-81-5	99%	250mg	¥808.0	2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021039-1g	5H-Dibenzoa,dcycloheptene	256-81-5	99%	1g	￥3005	2023-09-09
SHENG KE LU SI SHENG WU JI SHU	sc-500684-250 mg	5H-Dibenzo[a,d]cycloheptene,	256-81-5		250MG	￥2,858.00	2023-07-11

5H-Dibenzoa,dcycloheptene Suppliers

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:256-81-5)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

5H-Dibenzoa,dcycloheptene Related Literature

1. Assembly of 5H-dibenzo[a,d]cycloheptenes by a formal [5 + 2] annulation of ortho-aryl alkynyl benzyl alcohols with arenes

Zhebing Zhang,Tao Cai,Zhaohui Zhan,Huiting Xu,Lemao Yu,Xiang Luo,Chunmei Li,Yuzhen Gao,Xuemei Wei,Xinzhi Chen,Runpu Shen Org. Biomol. Chem. 2022 20 7221
2. One-pot synthesis of sulfonyl dibenzosuberdiones via In(OTf)3-promoted double Friedel–Crafts reactions of oxygenated arylacetic acids with β-arylvinyl sulfones

Meng-Yang Chang,Chun-Yi Lin Org. Biomol. Chem. 2023 21 2405
3. EPR, ENDOR and TRIPLE resonance characterization of three paramagnetic redox stages of 5-methylene-5H-dibenzo [a,d]cycloheptene

M. Luisa,T. M. B. Franco,M. Celina,R. L. R. Lazana J. Chem. Soc. Faraday Trans. 1994 90 3273
4. EPR, ENDOR and TRIPLE resonance characterization of three paramagnetic reduction stages of 5-(9′-fluorenylidene)-5H-dibenzo[a,d] cycloheptene. Radical anions, radical trianions and radical penta-anions

M. Celina R. L. R. Lazana,M. Luisa T. M. B. Franco J. Chem. Soc. Faraday Trans. 1995 91 3821
5. Conformational analysis of some 5-substituted 5H-dibenzo[a,d?]cycloheptenes

Anders Hjelmencrantz,Annika Friberg,Ulf Berg J. Chem. Soc. Perkin Trans. 2 2000 1293
6. Highly distorted d8-rhodium(+I) and d10-rhodium(?I) complexes: synthesis, reactivity, and structures in solution and solid state

Stephan Deblon,Heinz Rüegger,Hartmut Sch?nberg,Sandra Loss,Volker Gramlich,Hansj?rg Grützmacher New J. Chem. 2001 25 83
7. Efficient synthesis of ferrocifens and other ferrocenyl-substituted ethylenes via a ‘sulfur approach’

Grzegorz Mlostoń,Ró?a Hamera-Fa?dyga,Ma?gorzata Celeda,Heinz Heimgartner Org. Biomol. Chem. 2018 16 4350
8. Conformation and thermal inversion of 10,11-dihydro-5H-dibenzo[a,d]cycloheptene ring spiro-linked to homoquinones

Takumi Oshima,Schunpei Fujii,Toshihiko Takatani,Ken Kokubo,Tatsuya Kawamoto J. Chem. Soc. Perkin Trans. 2 1999 1783
9. Conformation and thermal inversion of 10,11-dihydro-5H-dibenzo[a,d]cycloheptene ring spiro-linked to homoquinones

Takumi Oshima,Schunpei Fujii,Toshihiko Takatani,Ken Kokubo,Tatsuya Kawamoto J. Chem. Soc. Perkin Trans. 2 1999 1783
10. Fluvenes and thermochromic ethylenes. Part LXVIII. The stereochemistry of the Wittig–Horner reaction with fulvenic and related ketones

M. Rabinovitz,A. Solomonovici,H. Weiler-Feilchenfeld J. Chem. Soc. Perkin Trans. 2 1972 1836

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Amadis Chemical Company Limited

(CAS:256-81-5)5H-Dibenzoa,dcycloheptene

Purity:99%

Quantity:1g

Price($):398.0